Cas no 882656-47-5 (1,2-Phenanthrenediol, 1,2,3,4-tetrahydro-, (1R,2S)-rel-)
882656-47-5 structure
Product Name:1,2-Phenanthrenediol, 1,2,3,4-tetrahydro-, (1R,2S)-rel-
CAS No:882656-47-5
MF:C14H14O2
MW:214.259764194489
CID:582078
Update Time:2024-01-30
1,2-Phenanthrenediol, 1,2,3,4-tetrahydro-, (1R,2S)-rel- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Phenanthrenediol, 1,2,3,4-tetrahydro-, (1R,2S)-rel-
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- Inchi: 1S/C14H14O2/c15-13-8-7-11-10-4-2-1-3-9(10)5-6-12(11)14(13)16/h1-6,13-16H,7-8H2/t13-,14+/m0/s1
- InChI Key: SCKDUJDEBRHUPM-UONOGXRCSA-N
- SMILES: [C@@H]1(O)C2=C(C3=C(C=C2)C=CC=C3)CC[C@@H]1O
Experimental Properties
- Density: 1.303±0.06 g/cm3(Predicted)
- Melting Point: 138-140 °C
- Boiling Point: 413.0±45.0 °C(Predicted)
- pka: 13.81±0.40(Predicted)
1,2-Phenanthrenediol, 1,2,3,4-tetrahydro-, (1R,2S)-rel- Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
882656-47-5 (1,2-Phenanthrenediol, 1,2,3,4-tetrahydro-, (1R,2S)-rel-) Related Products
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